Gestaclone
Gestaclone
Brand Name:
Vulcanchem
CAS No.:
19291-69-1
VCID:
VC0096329
InChI:
InChI=1S/C23H27ClO2/c1-11(25)23-10-12(23)6-16-13-8-19(24)18-9-20(26)14-7-17(14)22(18,3)15(13)4-5-21(16,23)2/h8-9,12-17H,4-7,10H2,1-3H3/t12-,13+,14+,15-,16-,17-,21-,22-,23-/m0/s1
SMILES:
CC(=O)C12CC1CC3C2(CCC4C3C=C(C5=CC(=O)C6CC6C45C)Cl)C
Molecular Formula:
C23H27ClO2
Molecular Weight:
370.9 g/mol
Gestaclone
CAS No.: 19291-69-1
Natural Products
VCID: VC0096329
Molecular Formula: C23H27ClO2
Molecular Weight: 370.9 g/mol
| CAS No. | 19291-69-1 |
|---|---|
| Product Name | Gestaclone |
| Molecular Formula | C23H27ClO2 |
| Molecular Weight | 370.9 g/mol |
| IUPAC Name | (1S,2S,3S,5R,11S,12S,14S,16S,17S)-16-acetyl-9-chloro-2,17-dimethylhexacyclo[9.8.0.02,8.03,5.012,17.014,16]nonadeca-7,9-dien-6-one |
| Standard InChI | InChI=1S/C23H27ClO2/c1-11(25)23-10-12(23)6-16-13-8-19(24)18-9-20(26)14-7-17(14)22(18,3)15(13)4-5-21(16,23)2/h8-9,12-17H,4-7,10H2,1-3H3/t12-,13+,14+,15-,16-,17-,21-,22-,23-/m0/s1 |
| Standard InChIKey | VUWYSFAIXUWQRQ-VMKBGRNBSA-N |
| Isomeric SMILES | CC(=O)[C@@]12C[C@@H]1C[C@@H]3[C@@]2(CC[C@H]4[C@H]3C=C(C5=CC(=O)[C@@H]6C[C@@H]6[C@]45C)Cl)C |
| SMILES | CC(=O)C12CC1CC3C2(CCC4C3C=C(C5=CC(=O)C6CC6C45C)Cl)C |
| Canonical SMILES | CC(=O)C12CC1CC3C2(CCC4C3C=C(C5=CC(=O)C6CC6C45C)Cl)C |
| Synonyms | Gestaclone |
| PubChem Compound | 11726670 |
| Last Modified | Nov 11 2021 |
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